Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate

• Molecular Formula: C21H18ClN3O4S2
• Molecular Weight: 476 g/mol
• IUPAC Name: dimethyl 4-(3-chlorophenyl)-8-methyl-9-phenyl-1,6-dithia-3,4,9-triazaspiro[4.4]nona-2,7-diene-2,7-dicarboxylate
• InChI: InChI=1S/C21H18ClN3O4S2/c1-13-17(19(26)28-2)30-21(24(13)15-9-5-4-6-10-15)25(16-11-7-8-14(22)12-16)23-18(31-21)20(27)29-3/h4-12H,1-3H3
• InChI Key: FBSYSAPGGVBLJK-UHFFFAOYSA-N
• SMILES: CC1=C(SC2(N1C3=CC=CC=C3)N(N=C(S2)C(=O)OC)C4=CC(=CC=C4)Cl)C(=O)OC

Description

Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate, also known as DCT, is a chemical compound that has been of interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is not fully understood, but studies have suggested that it may act by inhibiting the activity of enzymes involved in cellular processes, such as DNA replication and protein synthesis. Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has also been found to induce oxidative stress in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been found to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been shown to induce apoptosis by activating caspase enzymes and increasing the expression of pro-apoptotic proteins. In normal cells, Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been found to have low toxicity and no significant effect on cell viability. However, further studies are needed to investigate the long-term effects of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate exposure on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of using Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate in lab experiments is its high yield and purity, which allows for accurate and reproducible results. Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the potential toxicity of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate requires caution when handling and disposing of the compound.

Future Directions

There are several future directions for research on Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate. One area of interest is the development of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate-based anticancer drugs, which could potentially be used to treat various types of cancer. Another area of focus is the use of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate as a building block for the synthesis of functional materials, such as sensors and catalysts. Additionally, further studies are needed to investigate the long-term effects of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate exposure on human health and the environment.

Synthesis Methods

The synthesis of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate involves the reaction of 3-chloroaniline, thiourea, and diethyl malonate in the presence of a catalyst, followed by a series of purification steps. The yield of Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.

Scientific Research Applications

Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been found to have potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been investigated as a potential anticancer agent, with studies showing its ability to induce apoptosis in cancer cells. In materials science, Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks. In catalysis, Dimethyl 1-(3-chlorophenyl)-8-methyl-9-phenyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate has been used as a ligand for the synthesis of chiral catalysts, which have been used in asymmetric reactions.